Cas no 126320-57-8 (Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate)

• Product Name: Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate
• CAS No: 126320-57-8
• MF: C₂₆H₄₈N₄O₈
• MW: 544.681327819824
• MDL: MFCD09263316
• CID: 91608
• PubChem ID: 87560510
• Update Time: 2025-06-08

Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetrakis(ethoxycarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetic Acid Tetraethyl Ester
• Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate
• ethyl 2-[4,8,11-tris(2-ethoxy-2-oxoethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetate
• 1,4,8,11-Tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid, tetraethyl ester
• tetraethyl 2,2',2'',2'''-(1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetrayl)tetraacetate
• 1,4,8,11-Tetraazacyclotetradecane-N,N',N",N''-tetraaceticacid,tetraethylester,Min.98%
• 1,4,8,11-Tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid, tetraethyl ester, min. 98%
• TETAEt
• AK176126
• Cyclam-N,N',N',N''-tetraacetic a
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetic acid, 1,4,8,11-tetraethyl ester
• MFCD09263316
• 126320-57-8
• SCHEMBL689078
• DTXSID80560218
• D92610
• AS-74150
• A889457
• CS-W004651
• Tetraethyl1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate
• AKOS015854209
• ETHYL 2-[4,8,11-TRIS(2-ETHOXY-2-OXOETHYL)-1,4,8,11-TETRAAZACYCLOTETRADECAN-1-YL]ACETATE
• T2540
• HGPDBLIYOCNCEH-UHFFFAOYSA-N

• MDL： MFCD09263316
• Inchi： 1S/C26H48N4O8/c1-5-35-23(31)19-27-11-9-12-29(21-25(33)37-7-3)17-18-30(22-26(34)38-8-4)14-10-13-28(16-15-27)20-24(32)36-6-2/h5-22H2,1-4H3
• InChI Key： HGPDBLIYOCNCEH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCN(CC(=O)OCC)CCCN(CC(=O)OCC)CCN(CC(=O)OCC)CCC1)=O

Computed Properties

• Exact Mass: 544.34700
• Monoisotopic Mass: 544.34721450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: White powder
• Density: 1.07
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 593.9°Cat760mmHg
• Flash Point: 313°C
• Refractive Index: 1.469
• PSA: 118.16000
• LogP: -0.00780
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate

Introduction to Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate (CAS No: 126320-57-8)

Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate, with the chemical identifier CAS No: 126320-57-8, is a highly specialized macrocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of tetraazacyclododecanes, a family of macrocycles characterized by their unique nitrogen-rich structures and versatile binding properties. The presence of four ethyl groups and four acetate substituents enhances its solubility and reactivity, making it a valuable tool in various biochemical applications.

The molecular structure of Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate consists of a cyclic framework composed of four nitrogen atoms and eight carbon atoms. This arrangement creates a stable and rigid scaffold that can interact with a wide range of biological targets. The acetate groups at the 1,4,8,11 positions provide additional functional sites for chemical modifications and derivatization, enabling researchers to tailor the compound for specific applications.

In recent years, this compound has been extensively studied for its potential applications in drug development and biomolecular recognition. Its ability to form stable complexes with metal ions has made it particularly useful in coordination chemistry and catalysis. Furthermore, its macrocyclic structure allows it to bind to various biological molecules with high selectivity and affinity.

One of the most promising areas of research involving Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate is its use as a ligand in metal-organic frameworks (MOFs). MOFs are highly porous materials that can be designed to capture and store gases such as carbon dioxide or hydrogen. The unique binding properties of this compound have been exploited to develop MOFs with enhanced gas adsorption capabilities. These advancements have significant implications for environmental sustainability and energy storage technologies.

Additionally, the compound has shown promise in the development of novel anticancer agents. Its ability to selectively bind to certain proteins involved in cancer cell proliferation has led to the design of targeted therapies that exhibit high efficacy with minimal side effects. Preclinical studies have demonstrated that derivatives of Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate can inhibit the growth of various cancer cell lines while sparing healthy cells.

The synthesis of Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetraacetate is a complex process that requires precise control over reaction conditions. Researchers have developed several synthetic routes to produce this compound in high yields and purity. These methods often involve multi-step reactions that include cyclization and functional group transformations. The availability of efficient synthetic protocols has facilitated further exploration of its biological activities.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Tetraethyl 1,4,8,11-Tetraazacyclotetradecane-1,4，8，11-tetraacetate. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These computational approaches have not only helped in designing more effective derivatives but also in predicting their potential therapeutic effects.

The compound's stability under various environmental conditions makes it an attractive candidate for industrial applications as well. For instance，it has been investigated as a corrosion inhibitor due to its ability to form protective layers on metal surfaces. This property could lead to the development of more durable materials that require less maintenance and replacement.

As research continues，the potential applications of Tetraethyl 1，4，8，11-Tetraazacyclotetradecane-1，4，8，11-tetraacetate are expected to expand further。 Its unique structural features and functional properties make it a versatile tool for scientists working in academia and industry alike。 The ongoing studies into its biological activities、synthetic modifications，and industrial uses highlight its significance as a compound with far-reaching implications。